7-Bicyclo[4.2.0]octa-1,3,5-trienyl-[3-(hydroxymethyl)pyrrolidin-1-yl]methanone

• IUPAC Name: 7-bicyclo[4.2.0]octa-1,3,5-trienyl-[3-(hydroxymethyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C14H17NO2/c16-9-10-5-6-15(8-10)14(17)13-7-11-3-1-2-4-12(11)13/h1-4,10,13,16H,5-9H2
• InChI Key: WNFMZRNNHZRFRI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CO)C(=O)C2CC3=CC=CC=C23
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol

Description

Bicyclo[4.2.0]octa-1,3,5-trienyl-[3-(hydroxymethyl)pyrrolidin-1-yl]methanone is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of bicyclo[4.2.0]octa-1,3,5-trienyl-[3-(hydroxymethyl)pyrrolidin-1-yl]methanone involves the modulation of several signaling pathways, including the inhibition of cyclooxygenase-2 (COX-2) and the activation of nuclear factor erythroid 2-related factor 2 (Nrf2). These pathways play a crucial role in the regulation of inflammation, oxidative stress, and cell survival.
Biochemical and Physiological Effects:
Bicyclo[4.2.0]octa-1,3,5-trienyl-[3-(hydroxymethyl)pyrrolidin-1-yl]methanone has been found to exhibit several biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the reduction of oxidative stress, and the promotion of neuronal survival. These effects make it a promising candidate for the treatment of various diseases, including neurodegenerative diseases, cancer, and inflammatory disorders.

Advantages and Limitations for Lab Experiments

The advantages of using bicyclo[4.2.0]octa-1,3,5-trienyl-[3-(hydroxymethyl)pyrrolidin-1-yl]methanone in lab experiments include its high potency, selectivity, and low toxicity. However, its limitations include its limited solubility, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of bicyclo[4.2.0]octa-1,3,5-trienyl-[3-(hydroxymethyl)pyrrolidin-1-yl]methanone. These include the investigation of its potential applications in the treatment of various diseases, the optimization of its synthesis method, the development of novel derivatives with improved pharmacological properties, and the elucidation of its mechanism of action at the molecular level.
Conclusion:
Bicyclo[4.2.0]octa-1,3,5-trienyl-[3-(hydroxymethyl)pyrrolidin-1-yl]methanone is a chemical compound that has been extensively studied for its potential applications in various fields. Its anti-inflammatory, analgesic, and neuroprotective properties make it a promising candidate for the treatment of various diseases. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper.

Synthesis Methods

The synthesis of bicyclo[4.2.0]octa-1,3,5-trienyl-[3-(hydroxymethyl)pyrrolidin-1-yl]methanone involves several steps, including the reaction of bicyclo[4.2.0]octa-2,4-diene with ethyl vinyl ketone and the subsequent reaction of the resulting product with hydroxymethylpyrrolidine. The final product is obtained after purification and isolation.

Scientific Research Applications

Bicyclo[4.2.0]octa-1,3,5-trienyl-[3-(hydroxymethyl)pyrrolidin-1-yl]methanone has been extensively studied for its potential applications in various fields, including medicine, pharmacology, and organic chemistry. It has been found to exhibit anti-inflammatory, analgesic, and neuroprotective properties, making it a promising candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.